Cas no 63543-53-3 (24,25-Dihydroxydammar-20-en-3-one)

24,25-Dihydroxydammar-20-en-3-one Properties

Names and Identifiers

• 24,25-Dihydroxydammar-20-en-3-one
• 24,25-Dihydroxydammar-20-en-3-on
• AKOS027250682
• FS-8907
• 63543-53-3
• DTXSID201279286
• (5R,8R,9R,10R,13R,14R,17S)-17-[(5R)-5,6-dihydroxy-6-methylhept-1-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (24R)-24,25-Dihydroxydammar-20-en-3-one
• [ "" ]
• CID 101087017
• B0005-146177
• +Expand

• InChIKey： DFILFAVPSDARMK-FBBTXHDHSA-N
• Inchi： InChI=1S/C30H50O3/c1-19(9-12-25(32)27(4,5)33)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-23,25,32-33H,1,9-18H2,2-8H3/t20-,21-,22+,23-,25-,28+,29-,30-/m1/s1
• SMILES： CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C(=C)CCC(C(C)(C)O)O)C)C)C

Computed Properties

• Exact Mass: 458.37599545g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 458.37599545g/mol
• Heavy Atom Count: 33
• Complexity: 811
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 560.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 306.5±26.6 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3